4-(1-((4-Methoxyphenyl)sulfonyl)piperidine-3-carbonyl)-3-methylpiperazin-2-one

• IUPAC Name: 4-[1-(4-methoxyphenyl)sulfonylpiperidine-3-carbonyl]-3-methylpiperazin-2-one
• InChI: InChI=1S/C18H25N3O5S/c1-13-17(22)19-9-11-21(13)18(23)14-4-3-10-20(12-14)27(24,25)16-7-5-15(26-2)6-8-16/h5-8,13-14H,3-4,9-12H2,1-2H3,(H,19,22)
• InChI Key: CDCJDDLWUSHYTA-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)NCCN1C(=O)C2CCCN(C2)S(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C18H25N3O5S
• Molecular Weight: 395.5 g/mol

Description

4-(1-((4-Methoxyphenyl)sulfonyl)piperidine-3-carbonyl)-3-methylpiperazin-2-one, also known as MPS, is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. MPS is a piperazinone derivative that has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Characterization

This compound, and others with similar structures, are synthesized and characterized for their polymorphic forms, which is crucial for the development of pharmaceuticals. For instance, the synthesis and polymorph control of ASP3026, a compound with a similar structural motif, was extensively studied to optimize its solid-state properties for drug development. The temperature-dependent polymorph transformations of ASP3026 were explored to achieve the desired stable form for pharmaceutical applications (Takeguchi et al., 2015). Further studies elaborated on the effect of temperature and solvent on polymorph transformation, emphasizing the importance of crystallization conditions in obtaining the preferred polymorphic form of such compounds (Takeguchi et al., 2016).

Bioactive Applications

Compounds with similar structures have been evaluated for their bioactivity, including antiarrhythmic, antihypertensive effects, and adrenolytic activity. The presence of the 4-methoxyphenylpiperazine moiety, for example, has been associated with strong antiarrhythmic and antihypertensive activities in synthesized derivatives, suggesting a potential pathway for the development of new therapeutic agents (Malawska et al., 2002).

Chemical Modification and Drug Design

Chemical modifications of related structures have led to the discovery of novel compounds with significant bioactivity. For example, modifications involving the piperazine ring have resulted in the development of compounds with potential antipsychotic activity, highlighting the versatility of such structures in drug design (Möller et al., 2017). Additionally, the manipulation of N-acyl and N-sulfonyl groups on piperidine derivatives has been studied for the anodic methoxylation process, which could be relevant in synthetic chemistry and pharmaceutical manufacturing (Golub & Becker, 2015).